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Compound of Interest

Compound Name: Cintirorgon sodium

Cat. No.: B606698

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential logistical and safety information for the
disposal of cintirorgon sodium, a first-in-class, selective and orally bioavailable RORy
agonist. Adherence to these procedures is critical due to the compound's hazardous properties.

Key Safety and Disposal Information

The disposal protocol for cintirorgon sodium is dictated by its classification as a hazardous
substance. The Safety Data Sheet (SDS) is the primary source of this information. A summary
of the most critical data is presented below.
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Hazard .. . . .
o GHS Code Description Disposal Directive
Classification

P501: Dispose of

contents/container to

Acute Oral Toxicity H302 Harmful if swallowed
an approved waste
disposal plant.[1]
Very toxic to aquatic P273: Avoid release to

Acute Aquatic Toxicity =~ H400 ) )
life the environment.[1]

) ] Very toxic to aquatic )
Chronic Aquatic ] ] ) P391: Collect spillage.
o H410 life with long lasting
Toxicity [1]
effects

Disposal Procedure

The mandated procedure for the disposal of cintirorgon sodium is straightforward and
emphasizes professional handling due to its toxicity profile.

Step 1: Containment and Labeling

o Ensure that all waste containing cintirorgon sodium, including pure compound, solutions,
and contaminated labware (e.g., vials, pipette tips, gloves), is collected in a designated,
sealed, and clearly labeled hazardous waste container.

o The label should prominently display the chemical name ("Cintirorgon Sodium"), the
relevant hazard symbols (e.g., toxic, environmentally hazardous), and the date of waste

generation.
Step 2: Segregation of Waste

» Store the cintirorgon sodium waste container separately from other laboratory waste
streams to prevent accidental mixing with incompatible materials. The SDS for cintirorgon
sodium notes incompatibility with strong acids/alkalis and strong oxidizing/reducing agents.

[1]

Step 3: Professional Disposal
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e The primary and required method of disposal is through an approved and licensed
hazardous waste disposal company.[1] Do not attempt to dispose of cintirorgon sodium
down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the collection and disposal of the hazardous waste. They will have established procedures
and contracts with certified waste management vendors.

Step 4: Documentation

e Maintain accurate records of the amount of cintirorgon sodium waste generated and the
date of its transfer to the disposal service. This is a common requirement for regulatory
compliance.

Environmental Hazards and Handling Precautions

Cintirorgon sodium is classified as "very toxic to aquatic life with long lasting effects" (H410).
This designation means that even small quantities of the compound can be lethal to fish,
crustaceans, and algae, and can persist in the environment, causing long-term damage to
ecosystems. Therefore, preventing its release into the environment is a critical aspect of its
handling and disposal. Always collect any spillage and handle the material in a way that avoids
environmental contamination.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of cintirorgon sodium.
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Waste Generation

Cintirorgon Sodium Waste Generated
(e.g., unused compound, contaminated labware)

Hazard Apsessment

Consult Safety Data Sheet (SDS)

'

Hazard Identified:
- Acute Oral Toxicity (H302)
- Very Toxic to Aquatic Life (H400, H410)
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Caption: Workflow for the safe disposal of cintirorgon sodium waste.
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Due to the lack of publicly available, validated protocols for the chemical neutralization of
cintirorgon sodium, and its significant environmental toxicity, adherence to the official
guidance of disposal via a certified hazardous waste facility is mandatory. This ensures the
safety of laboratory personnel and the protection of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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